Cas no 15907-85-4 (3',4'-Dichlorocyclohexanecarboxanilide)

• Product Name: 3',4'-Dichlorocyclohexanecarboxanilide
• CAS No: 15907-85-4
• MF: C₁₃H₁₅Cl₂NO
• MW: 272.170301675797
• MDL: MFCD00043474
• CID: 234772
• PubChem ID: 140002
• Update Time: 2025-10-30

3',4'-Dichlorocyclohexanecarboxanilide Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxamide,N-(3,4-dichlorophenyl)-
• 3',4'-DICHLOROCYCLOHEXANECARBOXANILIDE
• N-(3,4-dichlorophenyl)cyclohexanecarboxamide
• N-(3,4-dichlorophenyl)cyclohexylcarboxamide
• AKOS002960599
• SCHEMBL2239611
• N-(3,4-Dichlorophenyl)cyclohexanecarboxamide #
• QNLPPYRKEBGGHV-UHFFFAOYSA-N
• MFCD00043474
• NCGC00247360-01
• 15907-85-4
• HMS2220H23
• 3,4-dichlorocyclohexanecarboxanilide
• CHEMBL557686
• HMS3345F01
• VU0000051-1
• 3',4'-Dichlorocyclohexane carboxanilide
• BDBM50293730
• FT-0614248
• SMR001229038
• DTXSID50166564
• Cyclohexanecarboxamide, N-(3,4-dichlorophenyl)-
• MLS002152976
• 3',4'-Dichlorocyclohexanecarboxanilide

• MDL： MFCD00043474
• Inchi： 1S/C13H15Cl2NO/c14-11-7-6-10(8-12(11)15)16-13(17)9-4-2-1-3-5-9/h6-9H,1-5H2,(H,16,17)
• InChI Key： QNLPPYRKEBGGHV-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)NC(C1CCCCC1)=O)Cl

Computed Properties

• Exact Mass: 271.05300
• Monoisotopic Mass: 271.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 29.1A^2

Experimental Properties

• Density: 1.302
• Boiling Point: 436.5°C at 760 mmHg
• Flash Point: 217.8°C
• Refractive Index: 1.597
• PSA: 29.10000
• LogP: 4.58520

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 3',4'-Dichlorocyclohexanecarboxanilide

Professional Introduction to 3',4'-Dichlorocyclohexanecarboxanilide (CAS No. 15907-85-4)

3',4'-Dichlorocyclohexanecarboxanilide, identified by the Chemical Abstracts Service Number (CAS No.) 15907-85-4, is a significant compound in the realm of chemical and pharmaceutical research. This compound, characterized by its dichlorinated cyclohexane core and anilide functional group, has garnered attention due to its versatile applications in synthetic chemistry and potential utility in medicinal chemistry. The structural uniqueness of 3',4'-Dichlorocyclohexanecarboxanilide makes it a valuable intermediate in the development of various chemical entities, particularly those targeting biological pathways.

The molecular structure of 3',4'-Dichlorocyclohexanecarboxanilide consists of a cyclohexane ring substituted with two chlorine atoms at the 3' and 4' positions, linked to an anilide moiety. This configuration imparts distinct reactivity patterns, making it a useful building block for further derivatization. The presence of chlorine atoms enhances electrophilic substitution reactions, while the anilide group provides a hydrogen bond acceptor site, facilitating interactions with biological targets. Such structural features have positioned 3',4'-Dichlorocyclohexanecarboxanilide as a candidate for exploring novel pharmacophores.

In recent years, there has been growing interest in leveraging 3',4'-Dichlorocyclohexanecarboxanilide for the synthesis of bioactive molecules. Its incorporation into drug-like scaffolds has been explored in the quest for compounds with enhanced binding affinity and selectivity. For instance, studies have demonstrated its utility in generating derivatives that exhibit inhibitory effects on specific enzymes implicated in metabolic disorders. The dichlorocyclohexane backbone serves as a rigid framework, improving the pharmacokinetic properties of resultant compounds.

One of the most compelling aspects of 3',4'-Dichlorocyclohexanecarboxanilide is its role in developing novel therapeutic agents. Researchers have utilized this compound to create derivatives with potential applications in oncology, neurology, and anti-inflammatory treatments. The anilide moiety, known for its ability to modulate protein-protein interactions, has been particularly valuable in designing molecules that interfere with disease-causing pathways. Furthermore, the dichloro substitution pattern allows for fine-tuning of electronic properties, enabling optimization of drug-like characteristics such as solubility and metabolic stability.

The synthesis of 3',4'-Dichlorocyclohexanecarboxanilide itself is a testament to advancements in organic chemistry methodologies. Modern synthetic routes have streamlined its production, making it more accessible for research purposes. Techniques such as palladium-catalyzed cross-coupling reactions and directed functionalization strategies have been employed to construct the desired dichlorinated cyclohexane derivative efficiently. These improvements have not only facilitated academic investigations but also paved the way for industrial-scale applications where high-purity intermediates are essential.

From a computational chemistry perspective, 3',4'-Dichlorocyclohexanecarboxanilide has been subjected to extensive molecular modeling studies to elucidate its interactions with biological targets. High-resolution crystal structures of complexes involving this compound have provided insights into binding modes and key pharmacophoric elements. These findings have informed the design of next-generation analogs with improved efficacy and reduced side effects. The integration of experimental data with computational predictions has become a cornerstone in modern drug discovery, where 3',4'-Dichlorocyclohexanecarboxanilide serves as a valuable scaffold.

The pharmaceutical industry has also recognized the potential of 3',4'-Dichlorocyclohexanecarboxanilide as a commercial asset. Several companies are actively exploring its derivatives as lead compounds for clinical development. The compound’s structural features align well with current trends in medicinal chemistry, emphasizing the importance of privileged scaffolds in drug design. As regulatory pressures continue to drive innovation, 3',4'-Dichlorocyclohexanecarboxanilide stands out as a promising candidate for further exploration.

In conclusion, 3',4'-Dichlorocyclohexanecarboxanilide (CAS No. 15907-85-4) represents a significant advancement in chemical research with far-reaching implications for pharmaceutical development. Its unique structural attributes make it an invaluable intermediate for synthesizing bioactive molecules targeting diverse therapeutic areas. As research progresses, the full potential of this compound is expected to unfold, contributing to breakthroughs in drug discovery and molecular medicine.